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Introduction

Effective catheter securement is paramount in preventing complications such as catheter
migration, dislodgement, and associated infections. Adhesive catheter anchoring devices have
emerged as a critical technology to ensure stable and reliable catheter fixation. This technical
guide provides an in-depth analysis of the mechanism of action of these devices, focusing on
the fundamental principles of skin adhesion, the biomechanics of force distribution, the
properties of medical-grade adhesives, and the methodologies for performance evaluation.
This document is intended for researchers, scientists, and drug development professionals
seeking a comprehensive understanding of the science underpinning adhesive catheter
securement technologies.

Fundamentals of Skin Adhesion

The efficacy of an adhesive catheter anchoring device is fundamentally dependent on the
interactions at the skin-adhesive interface. The skin presents a complex and dynamic
substrate, and the mechanism of adhesion is a multifaceted process involving several key
principles.

The Skin as a Substrate

The outermost layer of the skin, the stratum corneum, is the primary surface for adhesion. Its
properties, including topography, surface energy, moisture content, and the continuous process
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of desquamation, significantly influence the quality and duration of adhesive contact. The
presence of hair follicles, sweat glands, and sebum can further complicate adhesion.

Mechanisms of Medical Adhesive Action

Medical-grade adhesives for skin applications achieve adhesion through a combination of
physical and chemical principles:

o Adsorption and Wetting: The adhesive must first make intimate contact with the skin surface.
Good "wetting" allows the adhesive to spread and flow into the microscopic irregularities of
the stratum corneum, maximizing the contact area. This process is governed by the surface
energies of the adhesive and the skin.

e Mechanical Interlocking: By flowing into the skin's crevices and irregularities, the cured or set
adhesive creates a mechanical interlock, providing a physical anchor to the skin surface.

e Van der Waals Forces: These are weak, short-range electrostatic forces that arise from
fluctuations in the electron clouds of atoms and molecules. When the adhesive and skin are
in close proximity, the cumulative effect of these forces contributes significantly to the overall
adhesion.

o Chemical Bonding: In some cases, stronger chemical bonds, such as covalent or hydrogen
bonds, may form between the adhesive and skin molecules, leading to a more robust and
durable adhesion. Cyanoacrylate adhesives, for instance, polymerize in the presence of
moisture on the skin surface, forming strong covalent bonds.
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Core Mechanisms of Skin Adhesion

Biomechanics of Catheter Securement

The primary function of an adhesive anchoring device is to secure the catheter and distribute
forces that could otherwise lead to dislodgement or trauma at the insertion site.

Force Distribution and Stress Shielding

An effective anchoring device disperses forces over a larger surface area of the skin, reducing
the stress concentration at the catheter insertion site. This "stress shielding™ effect is critical in
preventing micro-motions of the catheter, which are known to be a contributing factor to
infection and phlebitis. The flexibility and conformability of the device's backing material are
crucial for maintaining this force distribution as the body moves.
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Biomechanical Model of Force Distribution
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Peel, Shear, and Tensile Forces

Adhesive anchoring devices must withstand three primary types of forces:

o Tensile Force: A pulling force perpendicular to the skin surface.

o Shear Force: A dragging or sliding force parallel to the skin surface.

o Peel Force: A stripping force that concentrates stress along a narrow line as the device is

lifted away from the skin. This is often the most challenging force for an adhesive to resist.

Classes of Medical Adhesives for Catheter

Anchoring

The choice of adhesive is critical to the performance of a catheter anchoring device. The most

common classes of medical-grade adhesives include acrylics, silicones, and hydrocolloids.

Adhesive Type Key Properties Advantages Disadvantages
Strong initial tack and Can be aggressive on
) high peel strength. Durable, long wear the skin, potentially
Acrylics : : : o
Good moisture time, cost-effective. causing irritation or
resistance. pain on removal.
Minimizes skin trauma  Lower adhesive
Lower peel strength, (MARSI), suitable for strength may not be
Silicones gentle on the skin. sensitive or fragile suitable for all

Repositionable.

skin. Good
breathability.

applications. Higher

cost.

Hydrocolloids

Absorb moisture,
forming a gel-like
consistency.

Conformable.

Excellent for long-term
wear, particularly on
moist skin. Promotes
a healthy skin

environment.

Can lose adhesion if
overly saturated with
fluid.

Cyanoacrylates

Rapidly polymerize to
form a strong,

waterproof bond.

High tensile strength,
creates a microbial

barrier.

Not repositionable,
requires specific

solvents for removal.
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Performance Evaluation and Failure Modes

The performance of adhesive catheter anchoring devices is evaluated through standardized
testing protocols. Understanding these methods is crucial for interpreting performance data and
predicting clinical outcomes.

Experimental Protocols for Performance Testing

5.1.1 Peel Adhesion Testing This test measures the force required to peel the adhesive device
from a substrate at a specified angle and speed.

e Protocol: Based on standards such as ASTM D3330, a strip of the adhesive device is applied
to a standardized substrate (e.g., stainless steel or a skin-mimicking material). The force
required to peel the strip back at a 180-degree or 90-degree angle at a constant rate of
speed is measured using a tensile testing machine.

o Data Generated: Peel strength, typically reported in Newtons per meter (N/m) or ounces per
inch.

5.1.2 Tensile Strength Testing This test evaluates the force required to pull a catheter out of the
securement device when a load is applied along the axis of the catheter.

e Protocol: The adhesive device is affixed to a stable surface, and the catheter is secured
within the device's clamp or holder. A tensile tester applies a pulling force to the catheter at a
constant rate until the catheter dislodges from the device or the device falils.

o Data Generated: Peak tensile force, reported in Newtons (N) or pounds-force (Ibf).

5.1.3 Shear Strength Testing This test measures the adhesive's ability to resist forces applied
parallel to the skin surface.

o Protocol: A sample of the adhesive is applied to a substrate, and a weight is attached to the
free end, creating a shear stress. The time it takes for the adhesive to fail is recorded.

o Data Generated: Shear strength, often reported as the time to failure for a given weight and
surface area.
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Experimental Workflow for Performance Testing

Quantitative Performance Data

The following table summarizes representative data from studies evaluating the tensile strength
of various catheter securement devices.
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Mean Peak Tensile Force

Device Type Failure Mode
(Ibf)

Device 1 (Mechanical Catheter pulled out of the
6.12+1.55 )

Securement) device

Device 2 (New Mechanical Catheter pulled out of the
8.40 £ 0.96 _

Securement) device

Device A (Adhesive ] ] ]
10.47 (at 45°/45° pull) Device dislodgement from skin

Securement)

Device B (Adhesive

5.99 (at 45°/45° pull) Device dislodgement from skin
Securement)
Sutures ~6.3 (28 N) Suture breakage
) Dressing lift and catheter
Securement Dressing ~3.8 (17 N)

dislodgement

Mechanisms of Device Failure

Failure of an adhesive anchoring device can occur through several mechanisms:

Adhesive Failure: The bond between the adhesive and the skin breaks. This can be caused
by inadequate initial application, skin moisture, or the application of external solvents or
lotions.

Cohesive Failure: The adhesive material itself breaks, leaving residue on both the skin and
the device backing. This indicates that the adhesive's internal strength is weaker than its
bond to the skin.

Substrate Failure: The skin itself fails, with the outer layers of the stratum corneum being
stripped away upon device removal. This is a primary concern in patients with fragile or
compromised skin.

Mechanical Failure: The non-adhesive components of the device, such as a plastic clamp or
locking mechanism, break or release the catheter.
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Primary Modes of Device Failure

The Skin-Adhesive Interface: Biological Response

The interaction between the adhesive and the skin is not merely physical but also biological.
The prolonged presence of an adhesive can elicit physiological responses.

Medical Adhesive-Related Skin Injury (MARSI)

MARSI is a significant complication that encompasses several types of skin damage, including
mechanical trauma (e.g., skin stripping, tension injury), and dermatitis (irritant or allergic
contact dermatitis). The choice of a gentle, breathable adhesive and proper application and
removal techniques are critical in preventing MARSI.

Signaling Pathways in Adhesive-Induced Skin Irritation

Irritant contact dermatitis, a common form of MARSI, is a hon-immunological inflammatory
response. It is triggered by the disruption of the skin barrier and the release of pro-inflammatory
cytokines by keratinocytes.

o Barrier Disruption: The adhesive can occlude the skin, leading to hyper-hydration and
maceration, or strip away lipids and corneocytes upon removal, compromising the skin's
barrier function.

o Keratinocyte Activation: Damaged keratinocytes release signaling molecules such as
Interleukin-1 alpha (IL-1a) and Tumor Necrosis Factor-alpha (TNF-a).
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» Inflammatory Cascade: These initial cytokines trigger a downstream cascade, leading to the
production of other chemokines and cytokines that recruit inflammatory cells (e.qg.,
neutrophils, lymphocytes) to the site, resulting in the clinical signs of inflammation (redness,

swelling, and pain).
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Simplified Signaling Pathway in Skin Irritation
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Conclusion

The mechanism of action for adhesive catheter anchoring devices is a complex interplay of
material science, biomechanics, and skin biology. Effective securement relies on achieving a
balance between strong adhesion for reliable anchoring and gentle properties to maintain skin
integrity. A thorough understanding of the principles of adhesion, force distribution, adhesive
material properties, and the potential for skin irritation is essential for the development and
evaluation of the next generation of catheter securement technologies. Future innovations will
likely focus on adhesives with enhanced breathability, improved moisture handling, and
bioactive properties to further minimize complications and improve patient outcomes.

« To cite this document: BenchChem. [Mechanism of Action for Adhesive Catheter Anchoring
Devices: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12378306#mechanism-of-action-for-adhesive-
catheter-anchoring-devices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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